Cas no 1805340-49-1 (Methyl 3-bromo-2-chloro-5-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Methyl 3-bromo-2-chloro-5-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1805340-49-1
• MF: C₈H₅BrClF₂NO₂
• MW: 300.484607458115
• CID: 4810210
• Update Time: 2025-06-08

Methyl 3-bromo-2-chloro-5-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-2-chloro-5-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C8H5BrClF2NO2/c1-15-8(14)5-3(7(11)12)2-4(9)6(10)13-5/h2,7H,1H3
• InChI Key： JAXQSIONXQWSAL-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C(=O)OC)C(C(F)F)=C1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-bromo-2-chloro-5-(difluoromethyl)pyridine-6-carboxylate

Methyl 3-bromo-2-chloro-5-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1805340-49-1): An Overview

Methyl 3-bromo-2-chloro-5-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1805340-49-1) is a versatile compound with significant applications in the fields of chemical synthesis, medicinal chemistry, and agrochemicals. This compound is characterized by its unique structural features, including a bromine, chlorine, and difluoromethyl substituent on a pyridine ring, which contribute to its reactivity and potential utility in various chemical processes.

The synthesis of Methyl 3-bromo-2-chloro-5-(difluoromethyl)pyridine-6-carboxylate typically involves a multi-step process that includes the formation of the pyridine ring, the introduction of the bromine and chlorine substituents, and the final esterification step. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2022 reported a novel palladium-catalyzed cross-coupling reaction that significantly improved the yield and purity of this compound.

In the realm of medicinal chemistry, Methyl 3-bromo-2-chloro-5-(difluoromethyl)pyridine-6-carboxylate has garnered attention due to its potential as an intermediate in the synthesis of bioactive molecules. The presence of halogen substituents makes it an excellent candidate for further functionalization through various chemical transformations. For example, it can be used as a building block for the synthesis of compounds with anti-inflammatory, antiviral, or anticancer properties. A recent study in Medicinal Chemistry Research highlighted its role in the development of novel inhibitors targeting specific enzymes involved in cancer progression.

In the agrochemical industry, Methyl 3-bromo-2-chloro-5-(difluoromethyl)pyridine-6-carboxylate has shown promise as an intermediate for the synthesis of herbicides and insecticides. The difluoromethyl group enhances the stability and efficacy of these compounds, making them more effective against a wide range of pests and weeds. A study published in Pest Management Science in 2021 demonstrated that derivatives of this compound exhibited excellent selectivity and low toxicity to non-target organisms, making them suitable for use in sustainable agricultural practices.

The physical and chemical properties of Methyl 3-bromo-2-chloro-5-(difluoromethyl)pyridine-6-carboxylate are well-documented. It is a white crystalline solid with a melting point ranging from 85 to 87°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and ethanol but has limited solubility in water. These properties make it suitable for use in various chemical reactions and formulations.

Safety considerations are crucial when handling Methyl 3-bromo-2-chloro-5-(difluoromethyl)pyridine-6-carboxylate. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to avoid inhalation, ingestion, or skin contact. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling to ensure safety.

In conclusion, Methyl 3-bromo-2-chloro-5-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1805340-49-1) is a valuable compound with diverse applications in chemical synthesis, medicinal chemistry, and agrochemicals. Its unique structural features and reactivity make it an important intermediate in the development of novel bioactive molecules and agricultural products. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in these fields.